Mecysteine hydrochloride Mecysteine hydrochloride Mecysteine is known as a mucolytic agent, which means it breaks down mucus. It works by breaking some of the chemical bonds between the molecules in mucus. This makes brochial mucus less viscous (thick and sticky) and thus easier to cough up.Medicines that make mucus less thick and sticky are useful for people who suffer from chest problems such as bronchitis, asthma and cystic fibrosis as well as for those who have an artificial airway opening in their neck (tracheostomy).
Brand Name: Vulcanchem
CAS No.: 18598-63-5
VCID: VC0534880
InChI: InChI=1S/C4H9NO2S.ClH/c1-7-4(6)3(5)2-8;/h3,8H,2,5H2,1H3;1H/t3-;/m0./s1
SMILES: COC(=O)C(CS)[NH3+].[Cl-]
Molecular Formula: C4H10ClNO2S
Molecular Weight: 171.65 g/mol

Mecysteine hydrochloride

CAS No.: 18598-63-5

Inhibitors

VCID: VC0534880

Molecular Formula: C4H10ClNO2S

Molecular Weight: 171.65 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Mecysteine hydrochloride - 18598-63-5

CAS No. 18598-63-5
Product Name Mecysteine hydrochloride
Molecular Formula C4H10ClNO2S
Molecular Weight 171.65 g/mol
IUPAC Name [(2R)-1-methoxy-1-oxo-3-sulfanylpropan-2-yl]azanium;chloride
Standard InChI InChI=1S/C4H9NO2S.ClH/c1-7-4(6)3(5)2-8;/h3,8H,2,5H2,1H3;1H/t3-;/m0./s1
Standard InChIKey WHOHXJZQBJXAKL-DFWYDOINSA-N
Isomeric SMILES COC(=O)[C@H](CS)[NH3+].[Cl-]
SMILES COC(=O)C(CS)[NH3+].[Cl-]
Canonical SMILES COC(=O)C(CS)[NH3+].[Cl-]
Appearance Solid powder
Physical Description White solid powder; Sulfury
Description Mecysteine is known as a mucolytic agent, which means it breaks down mucus. It works by breaking some of the chemical bonds between the molecules in mucus. This makes brochial mucus less viscous (thick and sticky) and thus easier to cough up.Medicines that make mucus less thick and sticky are useful for people who suffer from chest problems such as bronchitis, asthma and cystic fibrosis as well as for those who have an artificial airway opening in their neck (tracheostomy).
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble
Soluble (in ethanol)
>25.7 [ug/mL]
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms cysteine methyl ester
Cytoclair
mecysteine
mecysteine hydrochloride
mecysteine hydrochloride, (DL)-isomer
mecysteine hydrochloride, (L)-isomer
methyl cysteine
Visclai
Reference 1: Basu A, Bhattacharjee A, Ghosh P, Samanta A, Bhattacharya S. Sensitizing effects of an organovanadium compound during adjuvant therapy with cyclophosphamide in a murine tumor model. Biomed Pharmacother. 2017 Sep;93:816-829. doi: 10.1016/j.biopha.2017.07.009. Epub 2017 Jul 12. PubMed PMID: 28711021.
2: Basu A, Bhattacharjee A, Samanta A, Bhattacharya S. An oxovanadium(IV) complex protects murine bone marrow cells against cisplatin-induced myelotoxicity and DNA damage. Drug Chem Toxicol. 2017 Jul;40(3):359-367. doi: 10.1080/01480545.2016.1237522. Epub 2016 Nov 20. PubMed PMID: 27868436.
3: Escudero GE, Martini N, Jori K, Jori N, Maresca NR, Laino CH, Naso LG, Williams PA, Ferrer EG. Biological activities of Zn(II)-S-methyl-cysteine complex as antiradical, inhibitor of acid phosphatase enzyme and in vivo antidepressant effects. J Enzyme Inhib Med Chem. 2016 Dec;31(6):1625-31. doi: 10.3109/14756366.2016.1160900. Epub 2016 Mar 30. PubMed PMID: 27028562.
4: Amano H, Kazamori D, Itoh K. Pharmacokinetics and N-acetylation metabolism of S-methyl-l-cysteine and trans-S-1-propenyl-l-cysteine in rats and dogs. Xenobiotica. 2016 Nov;46(11):1017-25. doi: 10.3109/00498254.2016.1144229. Epub 2016 Feb 17. PubMed PMID: 26887651.
5: Hsia TC, Yin MC. s-Ethyl Cysteine and s-Methyl Cysteine Protect Human Bronchial Epithelial Cells Against Hydrogen Peroxide Induced Injury. J Food Sci. 2015 Sep;80(9):H2094-101. doi: 10.1111/1750-3841.12973. PubMed PMID: 26372842.
6: Rahme K, Guo J, Holmes JD, O'Driscoll CM. Evaluation of the physicochemical properties and the biocompatibility of polyethylene glycol-conjugated gold nanoparticles: A formulation strategy for siRNA delivery. Colloids Surf B Biointerfaces. 2015 Nov 1;135:604-12. doi: 10.1016/j.colsurfb.2015.08.032. Epub 2015 Aug 24. PubMed PMID: 26322474.
7: Coates RA, McNary CP, Boles GC, Berden G, Oomens J, Armentrout PB. Structural characterization of gas-phase cysteine and cysteine methyl ester complexes with zinc and cadmium dications by infrared multiple photon dissociation spectroscopy. Phys Chem Chem Phys. 2015 Oct 21;17(39):25799-808. doi: 10.1039/c5cp01500f. Erratum in: Phys Chem Chem Phys. 2017 Jul 19;19(28):18777-18778. PubMed PMID: 25880327.
8: Jullien AS, Gateau C, Lebrun C, Delangle P. Pseudo-peptides based on methyl cysteine or methionine inspired from Mets motifs found in the copper transporter Ctr1. Inorg Chem. 2015 Mar 2;54(5):2339-44. doi: 10.1021/ic502962d. Epub 2015 Feb 9. PubMed PMID: 25661909.
9: Perera T, Young MR, Zhang Z, Murphy G, Colburn NH, Lanza E, Hartman TJ, Cross AJ, Bobe G. Identification and monitoring of metabolite markers of dry bean consumption in parallel human and mouse studies. Mol Nutr Food Res. 2015 Apr;59(4):795-806. doi: 10.1002/mnfr.201400847. Epub 2015 Feb 23. PubMed PMID: 25641932; PubMed Central PMCID: PMC4417744.
10: Huang T, Tang G, Wang H, Nie D, Tang X, Liang X, Hu K, Yi C, Yao B, Tang C. Synthesis and preliminary biological evaluation of S-11C-methyl-D-cysteine as a new amino acid PET tracer for cancer imaging. Amino Acids. 2015 Apr;47(4):719-27. doi: 10.1007/s00726-014-1899-4. Epub 2014 Dec 23. PubMed PMID: 25534431.
11: Zhang Z, Wang J, Ng R, Li Y, Wu Z, Leung V, Imbrogno S, Pelton R, Brennan JD, Filipe CD. An inkjet-printed bioactive paper sensor that reports ATP through odour generation. Analyst. 2014 Oct 7;139(19):4775-8. doi: 10.1039/c4an01113a. PubMed PMID: 25093215.
12: Ruff Y, Garavini V, Giuseppone N. Reversible native chemical ligation: a facile access to dynamic covalent peptides. J Am Chem Soc. 2014 Apr 30;136(17):6333-9. doi: 10.1021/ja4129845. Epub 2014 Apr 18. PubMed PMID: 24717128.
13: Zhang Q, Yang G. Selenium speciation in bay scallops by high performance liquid chromatography separation and inductively coupled plasma mass spectrometry detection after complete enzymatic extraction. J Chromatogr A. 2014 Jan 17;1325:83-91. doi: 10.1016/j.chroma.2013.11.050. Epub 2013 Dec 3. PubMed PMID: 24342533.
14: Chan CM, Danchin A, Marlière P, Sekowska A. Paralogous metabolism: S-alkyl-cysteine degradation in Bacillus subtilis. Environ Microbiol. 2014 Jan;16(1):101-17. doi: 10.1111/1462-2920.12210. Epub 2013 Aug 15. PubMed PMID: 23944997.
15: Haya L, Osante I, Mainar AM, Cativiela C, Urieta JS. Intramolecular hydrogen-bonding activation in cysteines: a new effective radical scavenger. Phys Chem Chem Phys. 2013 Jun 21;15(23):9407-13. doi: 10.1039/c3cp50743b. Epub 2013 May 13. PubMed PMID: 23665681.
16: Alimi M, Allam A, Selkti M, Tomas A, Roussel P, Galardon E, Artaud I. Characterization of cobalt(III) hydroxamic acid complexes based on a tris(2-pyridylmethyl)amine scaffold: reactivity toward cysteine methyl ester. Inorg Chem. 2012 Sep 3;51(17):9350-6. doi: 10.1021/ic301090t. Epub 2012 Aug 20. PubMed PMID: 22905650.
17: Yoo KS, Lee EJ, Patil BS. Changes in flavor precursors, pungency, and sugar content in short-day onion bulbs during 5-month storage at various temperatures or in controlled atmosphere. J Food Sci. 2012 Feb;77(2):C216-21. doi: 10.1111/j.1750-3841.2011.02529.x. Epub 2012 Jan 13. PubMed PMID: 22242977.
18: Osburn S, O'Hair RA, Black SM, Ryzhov V. Post-translational modification in the gas phase: mechanism of cysteine S-nitrosylation via ion-molecule reactions. Rapid Commun Mass Spectrom. 2011 Nov 15;25(21):3216-22. doi: 10.1002/rcm.5219. PubMed PMID: 22006383; PubMed Central PMCID: PMC3908822.
19: Osburn S, Steill JD, Oomens J, O'Hair RA, van Stipdonk M, Ryzhov V. Structure and reactivity of the cysteine methyl ester radical cation. Chemistry. 2011 Jan 17;17(3):873-9. doi: 10.1002/chem.201002042. Epub 2010 Nov 19. PubMed PMID: 21226102.
20: Ishii T, Wakabayashi M, Mori T, Nakayama T. A new method for the detection and characterization of alpha-lipoic acid mixed disulphides. Free Radic Res. 2010 Apr;44(4):403-9. doi: 10.3109/10715760903536331. PubMed PMID: 20109104.
PubChem Compound 29144
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator